Cas no 7364-27-4 (5-bromo-1,2-dihydroindazol-3-one)

5-Bromo-1,2-dihydroindazol-3-one is a brominated heterocyclic compound featuring an indazole core structure. This intermediate is valued for its utility in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The bromine substituent enhances reactivity, facilitating further functionalization via cross-coupling or nucleophilic substitution reactions. Its stable dihydroindazol-3-one scaffold offers a versatile platform for constructing fused heterocycles or modifying pharmacological properties. The compound is typically characterized by high purity and consistent performance in synthetic applications, making it a reliable choice for research and industrial processes. Proper handling under controlled conditions is recommended due to its potential sensitivity to light and moisture.
5-bromo-1,2-dihydroindazol-3-one structure
7364-27-4 structure
Product Name:5-bromo-1,2-dihydroindazol-3-one
CAS No:7364-27-4
MF:C7H5BrN2O
MW:213.031400442123
MDL:MFCD10697926
CID:820670
PubChem ID:21609265
Update Time:2025-06-08

5-bromo-1,2-dihydroindazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1H-indazol-3-ol
    • 3H-Indazol-3-one, 5-bromo-1,2-dihydro-
    • 3H-INDAZOL-3-ONE,5-BROMO-1,2-DIHYDRO
    • 5-bromo-1,2-dihydro-3H-Indazol-3-one,
    • 5-bromo-1,2-dihydroindazol-3-one
    • 5-BROMO-3-HYDROXY (1H)INDAZOLE
    • C7H5BrN2O
    • 5-BROMO-1,2-DIHYDRO-3H-INDAZOL-3-ONE
    • 5-BROMO-1H-INDAZOL-3(2H)-ONE
    • 5-BROMO-2,3-DIHYDRO-1H-INDAZOL-3-ONE
    • Kinome_763
    • 5-bromo-3-hydroxyindazole
    • 5-Bromoindazol-3(2H)-one
    • 5-Bromo-3-hydroxy(1H)indazole
    • LHZCARQYJVMUOK-UHFFFAOYSA-N
    • SY046900
    • 7364-27-4
    • AKOS025213461
    • DTXSID10616313
    • MB04962
    • EN300-3534357
    • FS-3094
    • CS-D0107
    • SCHEMBL2300691
    • Z1269130677
    • J-516796
    • A853063
    • AB60842
    • SCHEMBL18396207
    • BDBM50460194
    • AKOS015834541
    • MFCD10697926
    • CHEMBL2001613
    • AM86125
    • FT-0750533
    • DTXCID60567068
    • DB-011407
    • MDL： MFCD10697926
    • Inchi： 1S/C7H5BrN2O/c8-4-1-2-6-5(3-4)7(11)10-9-6/h1-3H,(H2,9,10,11)
    • InChI Key： LHZCARQYJVMUOK-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)C(NN2)=O

Computed Properties

  • Exact Mass: 211.95900
  • Monoisotopic Mass: 211.95853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.728±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 268.4±19.0 ºC (760 Torr),
  • Flash Point: 116.1±21.5 ºC,
  • Solubility: Slightly soluble (2 g/l) (25 º C),
  • PSA: 48.65000
  • LogP: 1.61870

5-bromo-1,2-dihydroindazol-3-one Security Information

5-bromo-1,2-dihydroindazol-3-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-bromo-1,2-dihydroindazol-3-one Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7364-27-4)5-BROMO-3-HYDROXY (1H)INDAZOLE
Order Number:sfd8037
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:7364-27-4)5-bromo-1,2-dihydroindazol-3-one
Order Number:A853063
Stock Status:in Stock
Quantity:25g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:43
Price ($):424.0/170.0
Email:sales@amadischem.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:7364-27-4)5-BROMO-3-HYDROXY (1H)INDAZOLE
sfd8037
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:7364-27-4)5-bromo-1,2-dihydroindazol-3-one
A853063
Purity:99%/99%
Quantity:25g/10g
Price ($):424.0/170.0
Email